ethyl N-diethoxyphosphorylcarbonylcarbamate

• CAS RN: 41913-37-5
• Molecular Formula: C8H16NO6P
• Molecular Weight: 253.19 g/mol
• IUPAC Name: ethyl N-diethoxyphosphorylcarbonylcarbamate
• InChI: InChI=1S/C8H16NO6P/c1-4-13-7(10)9-8(11)16(12,14-5-2)15-6-3/h4-6H2,1-3H3,(H,9,10,11)
• InChI Key: IDYVYGFSDWTCMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=O)P(=O)(OCC)OCC

Description

Ethyl N-diethoxyphosphorylcarbonylcarbamate is a useful research compound. Its molecular formula is C8H16NO6P and its molecular weight is 253.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 11.0 parts of diethylphosphite in 175 parts of methylene chloride and 4 drops of triethyl amine was added 10.0 parts of ethoxycarbonyl isocyanate. The solution was refluxed for 3 hours. Removing the solvent under reduced pressure left 18.5 parts of colorless oil which partially crystallized. The crystals were washed with cyclohexane to give 7.3 parts of ethyl N-(diethylphosphonocarbonyl)carbamate, m.p. 57°-64°, The proton nmr spectrum was consistent with this structure. (δNH = 10.0 ppm)